Cas no 1533138-55-4 ((2-methoxy-4,5-dimethylphenyl)methanesulfonyl chloride)

• Product Name: (2-methoxy-4,5-dimethylphenyl)methanesulfonyl chloride
• CAS No: 1533138-55-4
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 5830643
• PubChem ID: 83546796
• Update Time: 2025-11-01

(2-methoxy-4,5-dimethylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-4,5-dimethylphenyl)methanesulfonyl chloride
• EN300-1991345
• 1533138-55-4

• Inchi： 1S/C10H13ClO3S/c1-7-4-9(6-15(11,12)13)10(14-3)5-8(7)2/h4-5H,6H2,1-3H3
• InChI Key： CZWFCVLNIUJWJO-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C)C(C)=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2-methoxy-4,5-dimethylphenyl)methanesulfonyl chloride

Comprehensive Guide to (2-Methoxy-4,5-dimethylphenyl)methanesulfonyl Chloride (CAS No. 1533138-55-4): Properties, Applications, and Industry Insights

(2-Methoxy-4,5-dimethylphenyl)methanesulfonyl chloride (CAS No. 1533138-55-4) is a specialized sulfonyl chloride derivative with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its methoxy and dimethyl substituents, serves as a versatile building block for constructing complex molecules. Its reactive sulfonyl chloride group enables efficient coupling reactions, making it invaluable in drug discovery and material science.

In recent years, the demand for high-purity sulfonylating agents like 1533138-55-4 has surged, driven by advancements in small-molecule therapeutics and bioconjugation techniques. Researchers frequently search for "sulfonyl chloride applications in peptide modification" or "methoxy-substituted aryl sulfonates stability," reflecting its growing importance. The compound's unique steric and electronic properties derived from its 2-methoxy-4,5-dimethylphenyl moiety contribute to enhanced selectivity in nucleophilic substitution reactions.

From a synthetic perspective, (2-methoxy-4,5-dimethylphenyl)methanesulfonyl chloride exhibits remarkable compatibility with green chemistry principles. Industry trends show increased interest in "eco-friendly sulfonylation methods" and "solvent-free reactions with sulfonyl chlorides," aligning with this compound's adaptability to microwave-assisted and catalytic protocols. Its moderate reactivity profile allows for controlled transformations without requiring extreme conditions, reducing energy consumption.

The pharmaceutical sector particularly values CAS 1533138-55-4 for developing targeted kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Recent patent analyses reveal its use in creating allosteric modulators, with search queries like "sulfonyl linker in drug design" gaining traction. The compound's balanced lipophilicity (logP ~2.8) and metabolic stability make it ideal for optimizing drug candidates' pharmacokinetic properties.

Quality control of 1533138-55-4 requires stringent monitoring of hydrolytic stability and storage conditions, topics frequently searched alongside "handling moisture-sensitive sulfonyl chlorides." Advanced analytical techniques like HPLC-MS and 19F-NMR (for fluorine-labeled derivatives) ensure batch-to-batch consistency. The compound typically appears as a white to off-white crystalline solid with purity ≥97%, though some applications may require ultra-pure (>99.5%) grades.

Emerging applications in agrochemicals and functional materials have expanded the utility of this sulfonyl chloride. Studies demonstrate its effectiveness in synthesizing light-stabilizing additives for polymers and herbicidal intermediates. Environmental considerations have prompted research into "biodegradable sulfonate derivatives," where the methoxy-dimethylphenyl structure shows promising degradation profiles compared to traditional analogs.

For synthetic chemists, understanding the structure-activity relationship (SAR) of (2-methoxy-4,5-dimethylphenyl)methanesulfonyl chloride is crucial. Computational chemistry searches reveal frequent inquiries about "conformational analysis of arylsulfonyl chlorides" and "DFT studies on sulfonation transition states." The compound's dihedral angle constraints between the aromatic ring and sulfonyl group influence its reactivity pattern, a subject of ongoing mechanistic studies.

Supply chain dynamics for CAS 1533138-55-4 reflect broader trends in fine chemical distribution. With major production hubs in North America and Asia, manufacturers emphasize "just-in-time delivery" solutions and "custom synthesis services" to meet diverse research needs. Regulatory compliance documentation, including REACH and GMP certifications, remains a critical consideration for international procurement.

Future research directions likely involve continuous flow chemistry applications of this sulfonyl chloride, addressing search trends like "microreactor sulfonylation optimization." The compound's potential in click chemistry and bioorthogonal reactions also warrants exploration, particularly for biomarker development and diagnostic agent synthesis. As synthetic methodologies evolve, 1533138-55-4 will continue serving as a key intermediate for innovative molecular architectures.